Chlorodiisopropyl(octyloxy)silane

• CAS No.: 184719-55-9
• Molecular Formula: C14H31ClOSi
• Molecular Weight: 278.93 g/mol
• IUPAC Name: chloro-octoxy-di(propan-2-yl)silane
• InChI: InChI=1S/C14H31ClOSi/c1-6-7-8-9-10-11-12-16-17(15,13(2)3)14(4)5/h13-14H,6-12H2,1-5H3
• InChI Key: OMSAPTKJUUEJEM-UHFFFAOYSA-N
• SMILES: CCCCCCCCO[Si](C(C)C)(C(C)C)Cl
• Synonyms: Silane, chlorobis(1-Methylethyl)(octyloxy)-

Description

Chlorodiisopropyl(octyloxy)silane, also known as this compound, is a useful research compound. Its molecular formula is C14H31ClOSi and its molecular weight is 278.93 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Alternatively, di(2-propyl)octyloxychlorosilane was prepared as follows. To a 1000 ml three-neck round-bottom flask fitted with a stirrer, drying tube, thermometer and dropping funnel was added di(2-propyl)dichlorosilane (28.3 g, 153 mmol) and dry toluene (200 ml). The reaction mixture was then stirred and cooled to -5° C. A solution of dry octanol (10.0 g, 76 mmole) and dry pyridine (6.5 g, 82 mmole) in dry toluene (100 ml) was added dropwise for 60 minutes. The reaction mixture was suspended overnight at room temperature, filtered under a "nitrogen blanket" and fractionated.